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Compound of Interest

Compound Name: Ethyl 2-benzoylpentanoate

CAS No.: 24317-96-2

Cat. No.: B1347335

Get Quote

A Versatile -Keto Ester Scaffold for Heterocyclic &
Ketone Synthesis[1]
Executive Summary & Chemical Identity
Ethyl 2-benzoylpentanoate (CAS: 24317-96-2) represents a critical subclass of

-keto esters characterized by an alkylated

-carbon.[1] Unlike its parent compound, ethyl benzoylacetate, this molecule possesses a propyl
chain at the active methylene position, significantly altering its lipophilicity and steric profile.

For drug development professionals, this scaffold serves as a high-value "divergent

intermediate."[1] It provides a direct synthetic gateway to valerophenone derivatives (via

decarboxylation) and 4-substituted pyrazolones (via cyclocondensation)—structural motifs

ubiquitous in NSAIDs, kinase inhibitors, and photoinitiators.
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Property Value / Description Note

IUPAC Name Ethyl 2-benzoylpentanoate
Also: Ethyl

-propylbenzoylacetate

CAS Number 24317-96-2 Validated Identifier

Molecular Formula

Molecular Weight 234.29 g/mol

Appearance Viscous, pale yellow oil High boiling point ester

Boiling Point ~175–180°C (at 15 mmHg)
Extrapolated from homologs

[1]

Solubility

Soluble in EtOH,

,
Lipophilic; insoluble in water

pKa (

-proton)
~12–13

Less acidic than ethyl

benzoylacetate due to alkyl

donation

Synthetic Architecture (The "Make")
The most robust route to Ethyl 2-benzoylpentanoate is not direct condensation, but rather the

C-alkylation of Ethyl Benzoylacetate.[1] This method offers higher regioselectivity and yield

compared to the acylation of ethyl valerate.[1]

Mechanism:

Enolate Alkylation
Deprotonation: Treatment of ethyl benzoylacetate with a strong alkoxide base (Sodium

Ethoxide) generates the resonance-stabilized enolate.[1]

Nucleophilic Attack: The enolate carbon attacks the electrophilic carbon of n-propyl iodide (or

bromide).[1]
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Steric Considerations: The benzoyl group provides steric bulk, but the primary halide allows

for efficient substitution.[1]

Synthesis Pathway Diagram

Ethyl Benzoylacetate
(Ph-CO-CH2-COOEt)

Enolate Anion
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 Deprotonation (-EtOH)

Sodium Ethoxide
(NaOEt/EtOH)

Ethyl 2-Benzoylpentanoate
(Target Scaffold)

 SN2 Alkylation (-NaI)

n-Propyl Iodide
(n-Pr-I)

Click to download full resolution via product page

Figure 1: Convergent synthesis via enolate alkylation.[1] The pathway maximizes atom

economy and minimizes O-alkylation side products.[1]

Reactivity & Pharmaceutical Applications (The "Use")
The utility of Ethyl 2-benzoylpentanoate lies in its 1,3-dicarbonyl core.[1] It functions as a

"chemical switch," where the reaction conditions dictate the final scaffold identity.

A. The Valerophenone Pathway (Hydrolysis/Decarboxylation)
Under acidic hydrolysis conditions, the ester moiety is cleaved to the

-keto acid, which is thermally unstable. Spontaneous decarboxylation yields Valerophenone (1-
Phenyl-1-pentanone).[1]

Relevance: Valerophenone is a precursor to CNS-active agents (e.g., pyrovalerone analogs)

and a standard photoinitiator in polymer chemistry [2].[1]

B. The Pyrazolone Pathway (Cyclocondensation)
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Reaction with hydrazine (or substituted hydrazines) effects a double condensation—first at the

ketone, then at the ester—to form 4-propyl-3-phenyl-2-pyrazolin-5-one.[1]

Relevance: This scaffold mimics the structure of Phenylbutazone (an NSAID) and Edaravone

(neuroprotective).[1] The propyl group at position 4 is critical for modulating lipophilicity and

binding affinity in COX enzyme pockets [3].[1]

Reactivity Divergence Diagram
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Valerophenone
(Phenyl-CO-Butyl)
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Figure 2: Divergent synthesis pathways.[1] The scaffold allows access to both aryl ketones and

N-heterocycles.[1]

Detailed Experimental Protocol
Objective: Synthesis of Ethyl 2-benzoylpentanoate via Alkylation. Scale: 50 mmol.

Reagents
Ethyl Benzoylacetate: 9.61 g (50 mmol)
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Sodium Ethoxide (21% wt in EtOH): 16.2 g (~50 mmol)

n-Propyl Iodide: 9.35 g (55 mmol, 1.1 eq)

Ethanol (Absolute): 50 mL

Solvent for workup: Diethyl Ether / Brine

Step-by-Step Methodology
Enolate Formation: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and

reflux condenser, charge the Sodium Ethoxide solution. Cool to 0°C in an ice bath.

Addition: Add Ethyl Benzoylacetate dropwise over 15 minutes. The solution will turn

yellow/orange, indicating enolate formation. Stir for an additional 30 minutes at room

temperature to ensure complete deprotonation.

Alkylation: Add n-Propyl Iodide in a single portion.

Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor reaction progress via

TLC (Eluent: 10% EtOAc/Hexanes). The starting material spot should disappear.[1]

Workup (Self-Validating Step):

Cool mixture to room temperature.

Concentrate in vacuo to remove bulk ethanol.[1]

Resuspend residue in

(100 mL) and wash with water (2 x 50 mL) to remove Sodium Iodide (NaI) byproduct.[1]
Validation: The aqueous layer should be neutral to slightly basic; the organic layer
contains the product.

Dry organic layer over

, filter, and concentrate.
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Purification: Distill the resulting oil under reduced pressure (vacuum distillation) or purify via

flash column chromatography (Silica gel, 0

10% EtOAc in Hexanes).

Yield Expectation: 75–85%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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